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Compound of Interest

Compound Name:
4-Amino-3-cyclopropylbenzoic

acid

Cat. No.: B3330865 Get Quote

Disclaimer: The requested compound, "4-Amino-3-cyclopropylbenzoic acid," is not well-

characterized in publicly available scientific literature, and a specific CAS number could not be

identified. This guide therefore focuses on the structurally similar and well-documented

compound, 4-Amino-3-(cyclopropylmethoxy)benzoic acid, CAS Number: 1154383-17-1.

Introduction
4-Amino-3-(cyclopropylmethoxy)benzoic acid is a substituted benzoic acid derivative of interest

to researchers in medicinal chemistry and drug development. Its structure, featuring an amino

group, a carboxylic acid, and a cyclopropylmethoxy side chain, presents a versatile scaffold for

the synthesis of more complex molecules. Such compounds are often explored for their

potential as intermediates in the development of novel therapeutic agents. The unique

combination of functional groups allows for a variety of chemical modifications, making it a

valuable building block in the design of compounds with specific biological activities.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-Amino-3-

(cyclopropylmethoxy)benzoic acid.
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Property Value Reference

CAS Number 1154383-17-1 [1]

Molecular Formula C₁₁H₁₃NO₃ [2]

Molecular Weight 207.23 g/mol [2]

Appearance Solid (predicted)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Synthesis of 4-Amino-3-
(cyclopropylmethoxy)benzoic acid
A common synthetic route to 4-Amino-3-(cyclopropylmethoxy)benzoic acid involves a multi-step

process starting from commercially available precursors. The following is a representative

experimental protocol.

Experimental Protocol
Step 1: Synthesis of 4-Nitro-3-(cyclopropylmethoxy)benzoic acid

To a solution of 4-nitro-3-hydroxybenzoic acid in a suitable solvent such as

dimethylformamide (DMF), add a base like potassium carbonate.

To this mixture, add (bromomethyl)cyclopropane.

Heat the reaction mixture and stir for several hours until the reaction is complete, which can

be monitored by thin-layer chromatography (TLC).

After completion, cool the reaction mixture and pour it into water.

Acidify the aqueous solution with an acid such as hydrochloric acid (HCl) to precipitate the

product.
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Filter the precipitate, wash with water, and dry to obtain 4-nitro-3-

(cyclopropylmethoxy)benzoic acid.

Step 2: Synthesis of 4-Amino-3-(cyclopropylmethoxy)benzoic acid

Dissolve the 4-nitro-3-(cyclopropylmethoxy)benzoic acid from the previous step in a solvent

like ethanol or methanol.

Add a reducing agent, such as tin(II) chloride dihydrate (SnCl₂·2H₂O) or perform catalytic

hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen

atmosphere.

If using tin(II) chloride, heat the reaction mixture at reflux for several hours.

Upon completion of the reaction, cool the mixture and neutralize it with a base, for example,

a saturated solution of sodium bicarbonate.

Extract the product with an organic solvent such as ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield 4-Amino-3-(cyclopropylmethoxy)benzoic acid.

Synthesis Workflow Diagram
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Synthesis of 4-Amino-3-(cyclopropylmethoxy)benzoic Acid

Step 1: Etherification

Step 2: Reduction

4-Nitro-3-hydroxybenzoic acid

 (Bromomethyl)cyclopropane, K₂CO₃, DMF

4-Nitro-3-(cyclopropylmethoxy)benzoic acid

SnCl₂·2H₂O, Ethanol or H₂, Pd/C

4-Amino-3-(cyclopropylmethoxy)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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